Cas no 16416-34-5 (Hexatriacontane-d)

Hexatriacontane-d structure
Hexatriacontane-d structure
Product name:Hexatriacontane-d
CAS No:16416-34-5
MF:C36H74
Molecular Weight:506.972760000001
CID:138172
PubChem ID:16212953

Hexatriacontane-d Properties

Names and Identifiers

    • Hexatriacontane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,21,21,22,22,23,23,24,24,25,25,26,26,27,27,28,28,29,29,30,30,31,31,32,32,33,33,34,34,35,35,36,36,36-d74
    • Hexatriacontane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,1...
    • Hexatriacontane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,21,21
    • Hexatriacontane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,21,21,22,22,23,23,24,24,25,25,26,26,27,27,28,28,29,29,30,30,31,31,32,32,33,33,34
    • n-Hexatriacontane-d74
    • (2H74)hexatriacontane
    • n-Hexatriacontane-d741000µg
    • HEXATRIACONTANE-D74
    • HEXATRIACONTANE-D74, 98 ATOM % D
    • Hexatriacontane-d
    • J-010120
    • D99311
    • CS-0226360
    • 16416-34-5
    • 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,21,21,22,22,23,23,24,24,25,25,26,26,27,27,28,28,29,29,30,30,31,31,32,32,33,33,34,34,35,35,36,36,36-tetraheptacontadeuteriohexatriacontane
    • DTXSID00583747
    • Hexatriacontane-d74, 98 atom % D, 99% (CP)
    • HY-W131353S
    • (~2~H_74_)Hexatriacontane
    • MS-30428
    • Inchi: InChI=1S/C36H74/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2,21D2,22D2,23D2,24D2,25D2,26D2,27D2,28D2,29D2,30D2,31D2,32D2,33D2,34D2,35D2,36D2
    • InChIKey: YDLYQMBWCWFRAI-BIEDWJNBSA-N
    • SMILES: [2H]C(C(C(C(C(C(C(C(C(C(C(C(C(C(C([2H])(C([2H])(C([2H])(C([2H])(C([2H])(C(C([2H])(C([2H])(C([2H])(C(C([2H])([2H])[2H])([2H])[2H])[2H])[2H])[2H])([2H])[2H])[2H])[2H])[2H])[2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])C([2H])(C([2H])(C([2H])(C([2H])(C([2H])(C(C([2H])(C([2H])(C([2H])(C(C([2H])([2H])[2H])([2H])[2H])[2H])[2H])[2H])([2H])[2H])[2H])[2H])[2H])[2H])[2H]

Computed Properties

  • 精确分子量: 655.507379999998
  • 同位素质量: 581.04353156g/mol
  • Isotope Atom Count: 74
  • 氢键供体数量: 0
  • 氢键受体数量: 0
  • 重原子数量: 36
  • 可旋转化学键数量: 33
  • 复杂度: 312
  • 共价键单元数量: 1
  • 确定原子立构中心数量: 0
  • 不确定原子立构中心数量: 0
  • 确定化学键立构中心数量: 0
  • 不确定化学键立构中心数量: 0
  • 互变异构体数量: nothing
  • Surface Charge: 0
  • XLogP3: nothing
  • 拓扑分子极性表面积: 0Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.933
  • Melting Point: 73-75 °C(lit.)
  • Boiling Point: 265 °C(lit.)
  • 闪点: 366.4°C
  • Refractive Index: 1.454
  • PSA: 0
  • Solubility: Not determined

Hexatriacontane-d Security Information

  • WGK Germany:3

Hexatriacontane-d Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
N211026-10mg
n-Hexatriacontane-d74
16416-34-5
10mg
$ 63.00 2023-09-06
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
452424-250MG
Hexatriacontane-d
16416-34-5 98 atom % D, 99% (CP)
250MG
3261.52 2021-05-19
A2B Chem LLC
AF00389-1g
N-HEXATRIACONTANE-D74
16416-34-5 98%
1g
$627.00 2024-04-20
A2B Chem LLC
AF00389-100mg
N-HEXATRIACONTANE-D74
16416-34-5 99%
100mg
$365.00 2024-04-20
A2B Chem LLC
AF00389-50mg
N-HEXATRIACONTANE-D74
16416-34-5 99%
50mg
$245.00 2024-04-20
1PlusChem
1P00AQPX-25mg
N-HEXATRIACONTANE-D74
16416-34-5 99%
25mg
$180.00 2024-06-19
1PlusChem
1P00AQPX-50mg
N-HEXATRIACONTANE-D74
16416-34-5 99%
50mg
$269.00 2024-06-19
1PlusChem
1P00AQPX-100mg
N-HEXATRIACONTANE-D74
16416-34-5 99%
100mg
$402.00 2024-06-19
Key Organics Ltd
MS-30428-50mg
Hexatriacontane-d74
16416-34-5 >97%
50mg
£365.97 2025-02-09
MedChemExpress
HY-W131353S-25mg
Hexatriacontane-d
16416-34-5 ≥99.0%
25mg
¥1300 2024-05-24

Hexatriacontane-d Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:16416-34-5)Hexatriacontane-d
A1200972
Purity:99%/99%/99%
Quantity:25mg/50mg/100mg
Price ($):163.0/263.0/414.0